4-Nitroso hydrochlorothiazide-13C,15N2,d2

• Molecular Formula: C7H7ClN4O5S2
• Molecular Weight: 331.7 g/mol
• InChI: InChI=1S/C7H7ClN4O5S2/c8-4-1-5-7(2-6(4)18(9,14)15)19(16,17)10-3-12(5)11-13/h1-2,10H,3H2,(H2,9,14,15)/i3+1D2,9+1,10+1
• InChIKey: QJNIRHJVSXLTEW-VADCIFJGSA-N

4-Nitroso Hydrochlorothiazide-13C,15N2,d2 Internal Standard

4-Nitroso hydrochlorothiazide-13C,15N2,d2 is a stable isotope-labeled analog of the nitrosamine drug substance-related impurity (NDSRI) N-nitroso-hydrochlorothiazide (NO-HCTZ) . Chemically designated as 6-Chloro-4-nitroso-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide-3-13C-3,3-d2-2-15N-15N 1,1-dioxide, this compound incorporates one carbon-13, two nitrogen-15, and two deuterium atoms into its molecular structure [1]. With a molecular weight of 331.73 g/mol, this isotopically enriched derivative is primarily employed as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows . Its application is critical for the accurate quantification of NO-HCTZ in pharmaceutical formulations, addressing the stringent regulatory requirements for nitrosamine impurity control mandated by global health authorities [2].

Stable isotope-labeled internal standard (SIL-IS)

Designed for LC-MS/MS quantitation of NO-HCTZ impurity

Co-elution correction for matrix effects in drug product analysis

• [1] ChemWhat. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Chemical Database Entry. View Source
• [2] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. 2020. View Source

Why Unlabeled NO-HCTZ Cannot Substitute the Labeled Standard

The unlabeled analog, 4-nitroso hydrochlorothiazide (NO-HCTZ), and the isotopically labeled 4-Nitroso hydrochlorothiazide-13C,15N2,d2 are not interchangeable in quantitative bioanalytical or pharmaceutical impurity testing. Unlabeled NO-HCTZ is the target analyte, but its use as an internal standard is precluded by the phenomenon of matrix effects in LC-MS/MS [1]. These effects, caused by co-eluting matrix components, can lead to significant ion suppression or enhancement, severely compromising method accuracy and precision [1]. A stable isotope-labeled internal standard (SIL-IS), such as the 13C,15N2,d2 analog, co-elutes with the analyte and experiences identical matrix effects and extraction recovery [2]. This property allows the SIL-IS to normalize analytical variability, a correction impossible to achieve with a non-isotopic analog [2]. Using the unlabeled compound as a surrogate standard would fail to compensate for these systematic errors, rendering quantitative data unreliable and non-compliant with regulatory expectations for nitrosamine analysis [3].

4-Nitroso HCTZ-13C,15N2,d2

Unlabeled NO-HCTZ

Mass shift (+5 Da) ensures unambiguous MS identification

Same mass as analyte; indistinguishable in mass spectrometry

Co-elutes with analyte, normalizing ion suppression/enhancement

Cannot compensate for matrix effects; quantitative accuracy compromised

Certified high purity supports low-uncertainty calibration

Lower purity specification adds calibration variability

• [1] Gandhi RD, et al. Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. J Pharm Biomed Anal Open. 2024;3:100027. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC-MS/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. 2020. View Source

4-Nitroso Hydrochlorothiazide-13C,15N2,d2 vs. Unlabeled Standards

Molecular Weight Difference

The incorporation of one 13C, two 15N, and two 2H (deuterium) atoms results in a molecular weight increase of 4.99 g/mol compared to the unlabeled parent compound (331.73 g/mol vs. 326.74 g/mol). This mass shift of +5 Da ensures complete baseline separation in the mass spectrometer, preventing any isotopic crosstalk that could compromise quantitative accuracy . In contrast, an unlabeled analog used as an internal standard would have an identical molecular weight to the target analyte, making it impossible to distinguish by mass spectrometry and thus unsuitable for isotope dilution methods .

Molecular Weight

Direct comparison

+5 Da mass shift

Enables interference-free isotope dilution LC-MS/MS

331.73 vs 326.74 g/mol; baseline separation in mass spectrometer

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	331.73
Comparator Or Baseline	4-Nitroso Hydrochlorothiazide (unlabeled): 326.74
Quantified Difference	+4.99 g/mol (+5 Da mass shift)
Conditions	Calculated based on molecular formula

Why This Matters

The +5 Da mass shift is a critical design feature that enables accurate and interference-free quantitation via isotope dilution LC-MS/MS.

Certified Purity Advantage

This specific stable isotope-labeled compound is supplied with a certified purity of 99.34% (or ≥99%), as verified by multiple vendors [REFS-1, REFS-2]. This level of characterization and purity is essential for its function as a high-fidelity internal standard in regulated pharmaceutical impurity testing. In comparison, commercially available unlabeled 4-nitroso hydrochlorothiazide standards are often specified with a lower purity threshold of >95% . The higher and more rigorously certified purity of the labeled compound directly reduces the uncertainty associated with standard preparation, thereby improving the overall accuracy and reliability of the quantitative analytical method [1].

Purity Specification

Certificate of Analysis comparison

~4% higher absolute purity

Reduces standard-related error in calibration curves

99.34% / ≥99% (labeled) vs >95% (unlabeled) per vendor CoA

Evidence Dimension	Purity Specification
Target Compound Data	99.34% / ≥99%
Comparator Or Baseline	Unlabeled 4-Nitroso Hydrochlorothiazide: >95%
Quantified Difference	~4% higher absolute purity
Conditions	Vendor Certificate of Analysis comparison

Why This Matters

Higher certified purity minimizes standard-related error in the calibration curve, which is critical for meeting stringent regulatory accuracy requirements for trace-level impurity quantification.

• [1] ICH Harmonised Guideline. Validation of Analytical Procedures Q2(R2). 2022. View Source

Essential Internal Standard for Trace Nitrosamine Analysis

Regulatory methods for quantifying nitrosamine impurities like NO-HCTZ in pharmaceuticals rely on LC-MS/MS to achieve the required sensitivity. A validated method for NO-HCTZ in hydrochlorothiazide API reported a limit of quantification (LOQ) of 0.01 ppm and a limit of detection (LOD) of 0.005 ppm [1]. Achieving this level of sensitivity with acceptable accuracy and precision in complex drug matrices necessitates the use of a stable isotope-labeled internal standard, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, to correct for matrix effects and variability in sample preparation [2]. In contrast, an unlabeled analog cannot serve this function, as it would be indistinguishable from the target analyte. A structurally similar but non-isotopic internal standard would not co-elute perfectly, failing to correct for ion suppression or enhancement, leading to inaccurate results [3].

Method Sensitivity Requirement

Class-level inference

SIL-IS required for trace-level quantitation

Supports LOQ 0.01 ppm, LOD 0.005 ppm for NO-HCTZ

UPLC-MS/MS method per ICH guidelines; unlabeled analogs insufficient

Evidence Dimension	Analytical Method Performance Requirement
Target Compound Data	Enables quantification with LOQ = 0.01 ppm, LOD = 0.005 ppm for NO-HCTZ [1]
Comparator Or Baseline	Unlabeled analog or non-isotopic structural analog IS
Quantified Difference	SIL-IS is required; alternatives result in unacceptable accuracy/precision per regulatory guidance [2]
Conditions	UPLC-MS/MS analysis of hydrochlorothiazide API per ICH guidelines

Why This Matters

Selection of the correct isotopically labeled internal standard is not a preference but a technical requirement for developing and validating a regulatory-compliant LC-MS/MS method for nitrosamine impurities.

• [1] Gandhi RD, et al. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. J King Saud Univ Sci. 2024;36(7):103373. View Source
• [2] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. 2020. View Source
• [3] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC-MS/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Matrix Effect Correction

Analysis of nitrosamine impurities in finished drug products is often confounded by severe matrix effects, which can cause ion suppression or enhancement, leading to significant quantitative errors [1]. A study on nitrosamines in rifampin and rifapentine demonstrated that the use of stable isotope-labeled internal standards was a primary strategy to mitigate these matrix effects and achieve acceptable method accuracy [1]. This class-level inference directly applies to the analysis of NO-HCTZ in hydrochlorothiazide-containing formulations. The isotopically labeled 4-Nitroso hydrochlorothiazide-13C,15N2,d2, by co-eluting with the analyte, is subject to identical matrix effects, thereby normalizing the analyte response and ensuring accurate quantification. Attempts to use external calibration or a non-isotopic IS would fail to compensate for these variable effects, resulting in data of questionable reliability [2].

Matrix Effect Correction

Class-level inference

SIL-IS effectively normalizes ion suppression/enhancement

Ensures accuracy in complex pharmaceutical matrices

Supported by nitrosamine analysis studies in rifampin/rifapentine

Evidence Dimension	Mitigation of Matrix Effects
Target Compound Data	Effectively corrects for matrix effects, enabling accurate quantification
Comparator Or Baseline	External calibration or non-isotopic internal standard
Quantified Difference	SIL-IS use is established as a necessary corrective measure; alternatives yield inaccurate results due to unmitigated matrix effects
Conditions	LC-MS/MS analysis of nitrosamines in pharmaceutical matrices

Why This Matters

For procurement, this confirms the compound's essential role in overcoming a well-documented and major analytical hurdle, ensuring the generated data is scientifically defensible and regulatory-grade.

• [1] Gandhi RD, et al. Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. J Pharm Biomed Anal Open. 2024;3:100027. View Source
• [2] FDA/CDER. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Parent Compound Safety Profile

Understanding the distinct safety profile of the parent compound, NO-HCTZ, is essential context for the procurement of its labeled analog. While initially positive in a standard bacterial reverse mutation (Ames) test, further investigation using a modified system with glutathione (3.3 mg/plate) demonstrated that this response was driven by formaldehyde, a degradation product, rather than the NO-HCTZ molecule itself [1]. In the modified system, testing across a concentration range of 1.6-5000 µg/plate in S. typhimurium strains TA98, TA100, and E. coli WP2 uvrA/pKM101 showed a clear decrease in the mutagenic response, supporting a non-mutagenic designation for NO-HCTZ [1]. This contrasts with other NDSRIs that may possess intrinsic mutagenic potential. This nuanced regulatory standing underscores the need for precise, matrix-independent quantification methods—precisely the application enabled by the 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard—to generate reliable data for risk assessment.

NO-HCTZ Mutagenicity

Condition-dependent

Non-mutagenic in modified Ames test

Reinforces need for accurate, matrix-independent quantification

Response driven by formaldehyde; glutathione-modified assay context

Evidence Dimension	Ames Mutagenicity Outcome
Target Compound Data	Non-mutagenic in modified Ames test (1.6-5000 µg/plate with glutathione)
Comparator Or Baseline	Mutagenic in standard Ames test due to formaldehyde formation
Quantified Difference	Response decreased in TA98, TA100, and WP2 uvrA/pKM101 strains; attributed to formaldehyde, not NO-HCTZ
Conditions	Modified Ames assay with glutathione (3.3 mg/plate)

Why This Matters

The complex, condition-dependent safety profile of NO-HCTZ amplifies the need for its accurate, sensitive, and reliable quantification in drug products—a need fulfilled by this specific isotopically labeled internal standard.

• [1] Gandhi RD, Adams A, Blanazs A, et al. Escaping the cohort of concern: in vitro experimental evidence supports non-mutagenicity of N-nitroso-hydrochlorothiazide. Arch Toxicol. 2024;98(12):3989-3998. View Source

4-Nitroso Hydrochlorothiazide-13C,15N2,d2 Application Scenarios

Quantification in Hydrochlorothiazide API

This is the primary application scenario. This compound is used as the internal standard in a validated UPLC-MS/MS method to quantify NO-HCTZ in hydrochlorothiazide active pharmaceutical ingredient (API). The method achieves an LOQ of 0.01 ppm and an LOD of 0.005 ppm, meeting the sensitivity required by global regulatory agencies for nitrosamine risk assessment [1]. The labeled standard's co-elution with the analyte is critical for correcting matrix effects and ensuring the method's accuracy and precision, as required by ICH Q2(R2) guidelines [2].

Losartan-Hydrochlorothiazide FDC Analysis

The analysis of nitrosamines in fixed-dose combination (FDC) products like Losartan-Hydrochlorothiazide tablets presents a greater analytical challenge due to a more complex matrix. An MRM LC/MS/MS method utilizing a stable isotope-labeled internal standard has been reported for quantifying N-nitroso HCTZ in such formulations, highlighting the need for high sensitivity and robustness [3]. The 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard is essential for achieving the reproducibility required for pharmaceutical quality assurance and regulatory compliance in these complex dosage forms.

ANDA Method Validation

For generic drug manufacturers filing an Abbreviated New Drug Application (ANDA), demonstrating control over nitrosamine impurities is a critical regulatory requirement. This isotopically labeled compound is a key reference material used during analytical method development, method validation (AMV), and subsequent quality control (QC) testing [4]. Its use allows the applicant to generate robust validation data, including accuracy, precision, and recovery studies, which are essential for demonstrating that the proposed analytical procedure is suitable for its intended purpose in commercial production [2].

NO-HCTZ Formation and Degradation Studies

Given the complex behavior of NO-HCTZ, including its instability under certain test conditions leading to formaldehyde formation [5], there is a research need to study its formation and degradation kinetics. In these mechanistic studies, the 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard is indispensable. It can be used in stable isotope tracing experiments or as a quantitation standard in mass spectrometry to accurately measure the concentration of the parent compound over time, even in the presence of its own degradation products or in complex reaction mixtures, providing insights that are impossible to obtain with unlabeled standards alone.

Application

Selection Property

Validation Focus

HCTZ API nitrosamine quantification

Co-elution matrix-effect correction

Accuracy and precision per ICH Q2(R2) context

FDC product nitrosamine profiling

Robustness in complex multi-component matrices

Reproducibility and sensitivity in combination drug products

Method validation for ANDA documentation

Traceable isotope dilution standard

Method validation parameters (accuracy, precision, recovery)

Degradation kinetics studies

Stable isotope tracing capability

Quantitation in presence of degradation products

• [1] Gandhi RD, et al. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. J King Saud Univ Sci. 2024;36(7):103373. View Source
• [2] ICH Harmonised Guideline. Validation of Analytical Procedures Q2(R2). 2022. View Source
• [3] Agilent Technologies. Quantitation of N-Nitroso Hydrochlorothiazide in Losartan-Hydrochlorothiazide Tablets. Application Note. View Source
• [4] Veeprho. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Product Page. View Source
• [5] Gandhi RD, Adams A, Blanazs A, et al. Escaping the cohort of concern: in vitro experimental evidence supports non-mutagenicity of N-nitroso-hydrochlorothiazide. Arch Toxicol. 2024;98(12):3989-3998. View Source